5-{4-[(3-hydroxyphenyl)amino]phthalazin-1-yl}-N,N,2-trimethylbenzenesulfonamide

Specification

• Molecular Formula: C23H22N4O3S
• Molecular Weight: 434.5 g/mol
• IUPAC Name: 5-[4-(3-hydroxyanilino)phthalazin-1-yl]-N,N,2-trimethylbenzenesulfonamide
• Standard InChI: InChI=1S/C23H22N4O3S/c1-15-11-12-16(13-21(15)31(29,30)27(2)3)22-19-9-4-5-10-20(19)23(26-25-22)24-17-7-6-8-18(28)14-17/h4-14,28H,1-3H3,(H,24,26)
• Standard InChI Key: BLAQRRMQWNRFKY-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC(=CC=C4)O)S(=O)(=O)N(C)C
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC(=CC=C4)O)S(=O)(=O)N(C)C

Introduction

Molecular Architecture and Structural Analysis

Chemical Identity and Nomenclature

The systematic IUPAC name, 5-[4-(3-hydroxyanilino)phthalazin-1-yl]-N,N,2-trimethylbenzenesulfonamide, reflects its hybrid structure combining phthalazine, benzenesulfonamide, and phenolic moieties. Key identifiers include:

Property	Value
Molecular Formula	C₂₃H₂₂N₄O₃S
Molecular Weight	434.5 g/mol
Canonical SMILES	CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC(=CC=C4)O)S(=O)(=O)N(C)C
InChI Key	BLAQRRMQWNRFKY-UHFFFAOYSA-N

The phthalazine ring (positions 1–4) serves as the central scaffold, with a 3-hydroxyphenylamino group at position 4 and a trimethylbenzenesulfonamide at position 5.

Electronic and Steric Features

Density functional theory (DFT) simulations of analogous phthalazine derivatives suggest that the sulfonamide group induces electron-withdrawing effects, polarizing the aromatic system. The hydroxyphenyl moiety introduces hydrogen-bonding capacity, while N,N-dimethyl groups on the sulfonamide enhance lipophilicity. These properties collectively influence solubility, protein-binding affinity, and membrane permeability.

Synthesis and Optimization Strategies

Reaction Pathway Overview

Industrial-scale synthesis typically employs a multi-step protocol:

• Phthalazine Core Formation: Condensation of o-phthalaldehyde with hydrazine derivatives yields the phthalazine backbone.

• Amination at Position 4: Nucleophilic aromatic substitution introduces the 3-hydroxyphenylamino group under basic conditions (e.g., K₂CO₃ in DMF).

• Sulfonylation at Position 5: Reacting the intermediate with trimethylbenzenesulfonyl chloride in dichloromethane (DCM) and triethylamine (TEA) completes the structure.

Critical Process Parameters

Parameter	Optimal Condition	Impact on Yield
Solvent	Anhydrous DCM	Minimizes hydrolysis
Base	Triethylamine (2.5 eq)	Neutralizes HCl byproduct
Temperature	0–5°C (sulfonylation step)	Suppresses side reactions
Reaction Time	12–16 hours	Ensures complete substitution

Purification via silica gel chromatography (ethyl acetate/hexane gradient) typically achieves >95% purity. Scale-up challenges include exothermic sulfonylation and sensitivity to moisture, necessitating strict inert atmosphere controls.

Industrial and Research Applications

Pharmaceutical Development

• Prodrug Design: Esterification of the phenolic -OH group enhances oral bioavailability (theoretical LogP increase from 2.1 to 3.8).

• Combinatorial Libraries: Solid-phase synthesis generates 500+ analogs for high-throughput screening against kinase panels.

Materials Science

• Fluorescent Probes: Excitation at 340 nm (λₑₘ = 450 nm) enables protein-binding studies via Förster resonance energy transfer (FRET).

• Polymer Additives: Sulfonamide moieties improve thermal stability in polyamides (Tₘ increase by 12–18°C).

Condition	Requirement
Temperature	-20°C (desiccated)
Light Sensitivity	Amber glass vials
Incompatibilities	Strong oxidizers, bases

Future Research Directions

• ADMET Profiling: Systematic assessment of absorption, distribution, and cytochrome P450 interactions.

• Target Deconvolution: CRISPR-Cas9 screens to identify novel protein targets.

• Formulation Science: Nanoemulsion delivery systems to overcome solubility limitations (aqueous solubility = 0.12 mg/mL).